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Compound of Interest

Compound Name: Akt-IN-18

Cat. No.: B12384755

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Akt-IN-18, a
potent inhibitor of the Akt signaling pathway. The information is intended to guide researchers
in accurately preparing stock solutions and designing experiments to investigate the effects of
Akt-IN-18 on cellular processes.

Introduction to Akt-IN-18

Akt-IN-18 is a small molecule inhibitor that targets the Akt (also known as Protein Kinase B or
PKB) signaling pathway. This pathway is a critical regulator of numerous cellular functions,
including cell survival, proliferation, growth, and metabolism.[1] Dysregulation of the Akt
pathway is frequently observed in various diseases, particularly cancer, making it a key target
for therapeutic intervention. Akt-IN-18 exerts its effects by inhibiting Akt, which can lead to the
induction of apoptosis (programmed cell death) in cancer cells.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Akt-IN-18 is provided in the table
below.
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Property Value

Molecular Weight 411.86 g/mol [1]

CAS Number 2708177-73-3[2]

Appearance Solid

Solubility Soluble in DMSO

Storage (Powder) Store at -20°C for up to 3 years.

St (in DMSO) Store at -80°C for up to 6 months; -20°C for up
orage (in
J to 1 month. Avoid repeated freeze-thaw cycles.

Preparing Akt-IN-18 Stock Solution

Materials:

Akt-IN-18 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Protocol:

o Equilibrate Reagents: Allow the Akt-IN-18 powder and DMSO to reach room temperature
before opening to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of Akt-IN-18 powder using a calibrated
precision balance in a chemical fume hood.

o Dissolving: Add the appropriate volume of anhydrous DMSO to the weighed Akt-IN-18
powder to achieve the desired stock concentration. For example, to prepare a 10 mM stock
solution:
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o Add 242.8 pL of DMSO to 1 mg of Akt-IN-18 powder.

o Calculation: Volume (uL) = (Mass (mg) / Molecular Weight ( g/mol )) * 1,000,000 /
Concentration (mM)

e Solubilization: Vortex the solution thoroughly until the Akt-IN-18 is completely dissolved.
Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-
term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Note: The final concentration of DMSO in cell culture media should be kept low (typically <
0.5%) to avoid solvent-induced cytotoxicity.

Application: Inhibition of the Akt Signaling Pathway

Akt-IN-18 can be utilized in various cell-based assays to investigate its impact on the Akt
signaling pathway and downstream cellular events.

In Vitro Efficacy

The half-maximal inhibitory concentration (IC50) of Akt-IN-18 has been determined in various

cancer cell lines.

Cell Line Cancer Type IC50 (pM)

A549 Non-small cell lung cancer 69.45[1]

Experimental Protocols

This protocol describes how to assess the effect of Akt-IN-18 on the phosphorylation status of
Akt and its downstream targets.

Workflow:
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Cell Treatment

[Seed cells and allow to adhere]

Starve cells (optional, to reduce basal signaling)

:

Treat with Akt-IN-18 at desired concentrations

(Lyse cells to extract proteins)

Western Blot
\ 4

Getermine protein concentration (e.g., BCA assayD

(Separate proteins by SDS—PAGE]

Transfer proteins to a membrane (e.g., PVDF)

:

Block membrane to prevent non-specific binding

:

Encubate with primary antibodies (e.qg., anti-p-Akt, anti-AktD

:

Encubate with HRP-conjugated secondary antiboda

:

[Detect signal using chemiluminescenca
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(Seed cells in a 96-well plate)

(Treat with a serial dilution of Akt-lN—lS)

:

Encubate for a defined period (e.g., 24, 48, 72 hoursD

:

(Add MTT/MTS reagent to each WeID

:

Encubate to allow formazan formation)

MTT only

(Add solubilization solution (for MTT assay)) MTS

: :

G/Ieasure absorbance at the appropriate wavelengtD
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Treat cells with Akt-IN-18

'

Harvest and wash cells

'

Gesuspend cells in Annexin V binding buffe)

Gdd FITC-conjugated Annexin V and Propidium lodide (PID
anubate in the dark)
(Analyze by flow cytometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Preparing Akt-IN-18 Stock Solution in DMSO:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384755#preparing-akt-in-18-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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